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Compound of Interest

Compound Name: 3,4-Dimethylbenzoic acid

Cat. No.: B181350

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of 3,4-
Dimethylbenzoic acid, a versatile intermediate in the synthesis of pharmaceuticals and other
specialty chemicals. The document outlines its molecular characteristics and presents a
representative synthetic protocol.

Core Molecular and Physical Properties

3,4-Dimethylbenzoic acid, also known as o-xylene-4-carboxylic acid, is a substituted aromatic
carboxylic acid.[1] Its structure consists of a benzene ring with two methyl groups at positions 3
and 4, and a carboxylic acid group at position 1. This compound is a white to beige crystalline
powder.[2]

The key quantitative data for 3,4-Dimethylbenzoic acid are summarized in the table below for
ease of reference and comparison.
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Property Value Source
Molecular Formula CoH1002 [11[3114115]
Molecular Weight 150.17 g/mol [1][3]
Average Molecular Weight 150.1745 g/mol [41[6]
Monoisotopic Molecular

Weight 150.068079557 Da [3][6]
CAS Number 619-04-5 [4]
Melting Point 162-166 °C [5]
Solubility in Water 0.129 mg/mL [3]

Synthetic Pathway: Nitration and Esterification

A common synthetic route involving benzoic acid derivatives is electrophilic aromatic
substitution followed by esterification. The following protocol describes the nitration of a
dimethylbenzoic acid isomer, which serves as a representative example of the reactivity of this
class of compounds. This is followed by the esterification of the carboxylic acid to form a methyl
ester, a common step in pharmaceutical synthesis.

Experimental Protocol: Synthesis of Methyl 4,5-dimethyl-2-nitrobenzoate

This two-step process begins with the nitration of 4,5-dimethylbenzoic acid (a positional isomer
of 3,4-dimethylbenzoic acid) to introduce a nitro group onto the aromatic ring, forming 4,5-
dimethyl-2-nitrobenzoic acid.[7] This is followed by a Fischer esterification to yield the methyl
ester.[7]

Step 1: Nitration of 4,5-Dimethylbenzoic Acid

o Preparation of Nitrating Mixture: In a flask, concentrated nitric acid is slowly added to an
equal volume of concentrated sulfuric acid. This mixture is kept cool in an ice bath.[7]

» Dissolution of Starting Material: In a separate round-bottom flask, 4,5-dimethylbenzoic acid is
dissolved in concentrated sulfuric acid with stirring, while maintaining the temperature at 0-5
°C using an ice bath.[7]
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 Nitration Reaction: The prepared nitrating mixture is added dropwise to the solution of 4,5-
dimethylbenzoic acid. The reaction temperature is carefully maintained below 10 °C
throughout the addition.[7]

o Reaction Monitoring and Work-up: The progress of the reaction can be monitored by Thin
Layer Chromatography (TLC). Once the reaction is complete, the mixture is allowed to cool
to room temperature.[7]

Step 2: Esterification of 4,5-dimethyl-2-nitrobenzoic Acid

o Reaction Setup: In a round-bottom flask, 4,5-dimethyl-2-nitrobenzoic acid is suspended in an
excess of anhydrous methanol. A catalytic amount of concentrated sulfuric acid is carefully
added to the mixture while stirring.[7]

o Reflux: A reflux condenser is attached, and the mixture is heated to reflux for several hours.

[7]

« |solation and Purification: After cooling, the excess methanol is removed using a rotary
evaporator. The residue is dissolved in an organic solvent such as ethyl acetate and
transferred to a separatory funnel. The organic layer is washed with water, a saturated
sodium bicarbonate solution to neutralize any remaining acid, and finally with brine.[7]

The following diagram illustrates the logical workflow of this synthetic pathway.

Methy! 4,5-dimethyl-2-nitrobenzoate

4,5-Dimethyl-2-nitrobenzoic Acid

Click to download full resolution via product page

Synthetic pathway from a dimethylbenzoic acid to its methyl ester derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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